Cas no 71048-69-6 (2-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE)

2-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE structure
71048-69-6 structure
Product Name:2-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE
CAS No:71048-69-6
MF:CNS
MW:58.0823984146118
CID:976028
PubChem ID:9322
Update Time:2025-04-19

2-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE
    • DTXSID8047763
    • BDBM62293
    • Q60839
    • BDBM26983
    • nitridothiocarbonate(IV)
    • Weedazol tl
    • Thallium thiocyanate
    • nitridothiocarbonate(1-)
    • Rhodanid
    • Thiozyanat
    • Rhodanide
    • NCS-
    • ISOTHIOCYANIC ACID, ION(1-)
    • Thiocyanate ion (2-)
    • 71048-69-6
    • THIOCYANATE (NCS1-)
    • SCN(-)
    • Thiocyanate anion
    • thiocyanate
    • Ammonium sulfocyanate
    • SCN(-1)
    • SCN
    • 302-04-5
    • ZMZDMBWJUHKJPS-UHFFFAOYSA-M
    • [S-C#N](-)
    • THIOCYANIC ACID, ION(1-)
    • NCGC00248651-01
    • O748SU14OM
    • BDBM50098587
    • Thiocyanate ion (1-)
    • Silver thiocyanate agscn
    • UNII-O748SU14OM
    • Thiocyanid
    • cyanosulfanide
    • CHEMBL127789
    • ZBKFYXZXZJPWNQ-UHFFFAOYSA-N
    • NS00134117
    • Thiocyanate ion
    • hydrogen thiocyanate
    • NCGC00248651-02
    • N#C-S(-)
    • nitridosulfidocarbonate(1-)
    • SCN-
    • CHEBI:18022
    • Inchi: 1S/CHNS/c2-1-3/h3H/p-1
    • InChI Key: ZMZDMBWJUHKJPS-UHFFFAOYSA-M
    • SMILES: [S-]C#N

Computed Properties

  • Exact Mass: 57.97514518g/mol
  • Monoisotopic Mass: 57.97514518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 31.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 24.8Ų

Experimental Properties

  • Melting Point: 37-39°C
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